1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran

• IUPAC Name: 1-(dichloromethyl)-3,4-dihydro-1H-isochromene
• InChI: InChI=1S/C10H10Cl2O/c11-10(12)9-8-4-2-1-3-7(8)5-6-13-9/h1-4,9-10H,5-6H2
• InChI Key: DQRMYOUUYRQALY-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)C(Cl)Cl
• Molecular Formula: C10H10Cl2O
• Molecular Weight: 217.09 g/mol

Description

1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran, also known as DCHBP, is a synthetic compound with a wide range of scientific applications. It is a colorless, crystalline solid that is soluble in most organic solvents. DCHBP is of particular interest to researchers due to its ability to act as a catalyst in certain chemical reactions. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of DCHBP.

Scientific Research Applications

1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran has a wide range of applications in scientific research. It has been used as a catalyst for the selective oxidation of alcohols to aldehydes and ketones, and for the synthesis of 1,4-benzodiazepines. It has also been used in the synthesis of polymeric materials, such as polyurethanes and polycarbonates. Additionally, 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran has been used as a reagent in the synthesis of substituted benzopyrans, as well as for the synthesis of chiral compounds.

Mechanism of Action

The mechanism of action of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran is not entirely understood. However, it is believed that the compound acts as a Lewis acid, forming a complex with the substrate in order to facilitate the desired reaction. This complex then undergoes a series of proton transfer steps, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran have not been extensively studied. However, it is known that the compound is not toxic and is not readily absorbed by the body. As such, it is considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The use of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran in laboratory experiments has several advantages. It is relatively easy to synthesize, and its catalytic activity can be used to facilitate a wide range of reactions. Additionally, it is not toxic and is not readily absorbed by the body, making it safe for use in laboratory experiments. However, it should be noted that 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran is not as effective as other catalysts in certain reactions, and its use may be limited in certain applications.

Future Directions

Given the wide range of applications of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran, there are many potential future directions that could be explored. One potential direction is the use of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran as a catalyst in the synthesis of pharmaceuticals. Additionally, further research could be conducted into the mechanism of action of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran, as well as its potential use as a reagent in asymmetric synthesis. Finally, further research could be conducted into the biochemical and physiological effects of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran, as well as its potential use as a drug delivery system.

Synthesis Methods

The synthesis of 1-(dichloromethyl)-3,4-dihydro-1H-2-benzopyran is relatively straightforward and involves the condensation of 4-chloro-2-methylbenzaldehyde with 1,2-dichloroethane in the presence of a base such as sodium hydroxide. The reaction proceeds via an aldol condensation, resulting in the formation of the desired product.